N,N-bis(2-cyanoethyl)-3-fluorobenzamide

• IUPAC Name: N,N-bis(2-cyanoethyl)-3-fluorobenzamide
• InChI: InChI=1S/C13H12FN3O/c14-12-5-1-4-11(10-12)13(18)17(8-2-6-15)9-3-7-16/h1,4-5,10H,2-3,8-9H2
• InChI Key: PYKWLYVKFZVUPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)N(CCC#N)CCC#N
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

N,N-bis(2-cyanoethyl)-3-fluorobenzamide, commonly known as BFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of 3-fluorobenzamide and is synthesized by reacting 3-fluorobenzamide with cyanogen bromide and triethylamine. BFB has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of BFB involves the formation of covalent bonds between the compound and the target molecule. BFB contains two cyanoethyl groups, which can react with amino or thiol groups on the target molecule, resulting in the formation of a stable covalent bond. This covalent bond can be used to study protein-protein interactions or to detect conformational changes in proteins.
Biochemical and Physiological Effects:
BFB has been shown to have minimal toxicity in vitro and in vivo. However, the compound can react with amino and thiol groups on proteins, which can affect the function of the protein. Therefore, caution should be taken when using BFB in biological samples.

Advantages and Limitations for Lab Experiments

One advantage of using BFB in lab experiments is its ability to form stable covalent bonds with target molecules, which can be used to study protein-protein interactions and conformational changes in proteins. However, the compound can react with amino and thiol groups on non-target proteins, which can lead to non-specific binding and affect the accuracy of the results.

Future Directions

There are several future directions for the use of BFB in scientific research. One potential application is the development of BFB-based probes for the detection of protein conformational changes in live cells. Another potential application is the use of BFB as a cross-linking agent for the study of protein-protein interactions in complex biological systems. Additionally, the development of BFB derivatives with improved specificity and selectivity for target molecules could lead to new applications in the study of biological systems.

Scientific Research Applications

BFB has been used in various scientific research applications, including as a fluorescent probe for the detection of protein conformational changes and as a cross-linking agent for the study of protein-protein interactions. BFB can also be used as a labeling agent for the detection of DNA and RNA in biological samples.